Cas no 30614-78-9 (2-Furancarboxylic acid, 3,4-bis[(acetyloxy)methyl]-, ethyl ester)

• Product Name: 2-Furancarboxylic acid, 3,4-bis[(acetyloxy)methyl]-, ethyl ester
• CAS No: 30614-78-9
• MF: C₁₃H₁₆O₇
• MW: 284.261944770813
• CID: 1443852
• PubChem ID: 12272720
• Update Time: 2025-04-20

2-Furancarboxylic acid, 3,4-bis[(acetyloxy)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 3,4-bis[(acetyloxy)methyl]-, ethyl ester
• 30614-78-9
• Ethyl 3,4-bis[(acetyloxy)methyl]-2-furancarboxylate
• DTXSID201221382

• Inchi： 1S/C13H16O7/c1-4-17-13(16)12-11(7-19-9(3)15)10(6-20-12)5-18-8(2)14/h6H,4-5,7H2,1-3H3
• InChI Key： DXTYJBOPDOKXCD-UHFFFAOYSA-N
• SMILES： O1C=C(COC(C)=O)C(COC(C)=O)=C1C(=O)OCC

Computed Properties

• Exact Mass: 284.08958
• Monoisotopic Mass: 284.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 92.04